2-(3-hydroxyphenyl)-N-{1-[1-(4-methoxyphenyl)-5-methyl-1H-pyrazol-4-yl]ethyl}acetamide

• IUPAC Name: 2-(3-hydroxyphenyl)-N-[1-[1-(4-methoxyphenyl)-5-methylpyrazol-4-yl]ethyl]acetamide
• InChI: InChI=1S/C21H23N3O3/c1-14(23-21(26)12-16-5-4-6-18(25)11-16)20-13-22-24(15(20)2)17-7-9-19(27-3)10-8-17/h4-11,13-14,25H,12H2,1-3H3,(H,23,26)
• InChI Key: IPCGZGGEOPFDCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=C(C=C2)OC)C(C)NC(=O)CC3=CC(=CC=C3)O
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

Synthesis Analysis

Pyrazole-acetamide derivatives, analogous to the compound of interest, have been synthesized and characterized using various spectroscopic methods including infrared spectrophotometry (IR), nuclear magnetic resonance spectroscopy (NMR), and electrospray ionization-mass spectrometry (ESI-MS). These studies typically involve reacting pyrazole with different substituents to obtain novel compounds with potential applications in various fields (Chkirate et al., 2019).

Molecular Structure Analysis

The molecular structure of pyrazole-acetamide derivatives has been established through elemental analysis and spectroscopic studies, with further confirmation by single crystal X-ray crystallography. These analyses reveal the coordination geometry and hydrogen bonding interactions, contributing to the understanding of the structural framework of such compounds (Chkirate et al., 2019).

Chemical Reactions and Properties

Pyrazole-acetamide derivatives undergo various chemical reactions, including coordination with metal ions like Co(II) and Cu(II), leading to the formation of complexes with significant antioxidant activity. These reactions are influenced by the amide O and pyrazole N atoms, which take part in coordination, showcasing the compounds' reactivity and potential for forming supramolecular architectures (Chkirate et al., 2019).

Physical Properties Analysis

The physical properties of pyrazole-acetamide derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. These properties are determined through analytical techniques including X-ray crystallography, which provides insight into the compounds' solid-state structure and hydrogen bonding patterns, affecting their physical stability and solubility (Chkirate et al., 2019).

Chemical Properties Analysis

The chemical properties, particularly the antioxidant activity of pyrazole-acetamide derivatives, are assessed using in vitro assays like DPPH, ABTS, and FRAP. These studies highlight the compounds' ability to scavenge free radicals and reduce oxidative stress, underlining their potential therapeutic applications (Chkirate et al., 2019).